Cas no 81246-83-5 (5'-O-Bis(4-methoxyphenyl)phenylmethyl-N-(2-methyl-1-oxopropyl)-guanosine)

• Product Name: 5'-O-Bis(4-methoxyphenyl)phenylmethyl-N-(2-methyl-1-oxopropyl)-guanosine
• CAS No: 81246-83-5
• MF: C₃₅H₃₇N₅O₈
• MW: 655.69698882103
• MDL: MFCD00797504
• CID: 2085417
• Update Time: 2025-07-13

5'-O-Bis(4-methoxyphenyl)phenylmethyl-N-(2-methyl-1-oxopropyl)-guanosine Chemical and Physical Properties

Names and Identifiers

• 5'-O-[Bis(4-methoxyphenyl)phenylmethyl]-N-(2-methyl-1-oxopropyl)-guanosine
• N-(9-((2R,3R,4S,5R)-3,4-Dihydroxy-5-(1-hydroxy-2,2-bis(4-methoxyphenyl)-2-phenylethyl)tetrahydrofuran-2-yl)-6-oxo-6,9-dihydro-1H-purin-2-yl)isobutyramide
• CID 137198310
• N-[9-[(2R,3S,4S,5R)-3,4-Dihydroxy-5-[1-hydroxy-2,2-bis(4-methoxyphenyl)-2-phenylethyl]oxolan-2-yl]-6
• N2-isobutyryl-5'-O-(4,4'-dimethoxytrityl)guanosine
• 5'-O-Bis(4-methoxyphenyl)phenylmethyl-N-(2-methyl-1-oxopropyl)-guanosine
• 5′-O-[Bis(4-methoxyphenyl)phenylmethyl]-N-(2-methyl-1-oxopropyl)guanosine (ACI)
• 5'-O-[Bis(4-methoxyphenyl)phenylmethyl]-N-(2-methyl-1-oxopropyl)guanosine
• 5'-O-DMTr-N2-isobutyrylguanosine
• Guanosine,5'-O-[bis(4-methoxyphenyl)phenylmethyl]-N-(2-methyl-1-oxopropyl)-
• 5'-O-DMT-ibu-rG
• 5'-O-DMT-N2-ibu-Guanosine
• N2-iBu-5'-O-DMT-guanosine
• 5'-O-DMTr-N 5'-O-DMTr-N2-isobutyrylguanosine2-isobutyrylguanosine

• MDL： MFCD00797504
• Inchi： 1S/C35H37N5O8/c1-19(2)31(44)38-34-37-30-25(32(45)39-34)36-18-40(30)33-27(42)26(41)28(48-33)29(43)35(20-8-6-5-7-9-20,21-10-14-23(46-3)15-11-21)22-12-16-24(47-4)17-13-22/h5-19,26-29,33,41-43H,1-4H3,(H2,37,38,39,44,45)/t26-,27-,28-,29?,33+/m0/s1
• InChI Key： LCONRKMFLXPTDC-BVUYTVNMSA-N
• SMILES： O1[C@H]([C@H]([C@@H]([C@H]1C(C(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)O)O)O)N1C=NC2C(NC(NC(C(C)C)=O)=NC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 10
• Complexity: 1130
• XLogP3: 4.4
• Topological Polar Surface Area: 177

Experimental Properties

• Density: Not available
• Melting Point: >153°C
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: DMSO (Slightly), Methanol (Slightly)
• Vapor Pressure: Not available

5'-O-Bis(4-methoxyphenyl)phenylmethyl-N-(2-methyl-1-oxopropyl)-guanosine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Refrigerator